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Abstract: The separation and purification of rare earth elements (REEs) are critical for

numerous high-technology applications, from permanent magnets to catalysts and electronics.

Solvent extraction, or liquid-liquid extraction, stands as the predominant industrial method for

separating these chemically similar elements.[1][2] This guide provides a detailed technical

overview and robust protocols for the use of diethyl nonylphosphonate (DENP), a neutral

organophosphorus extractant, in the solvent extraction of REEs. We will explore the

fundamental extraction mechanism, detail step-by-step laboratory procedures for extraction

and stripping, and discuss the critical parameters that govern separation efficiency. This

document is intended for researchers and chemical engineers in hydrometallurgy and materials

science who require a practical, scientifically-grounded framework for developing and

optimizing REE separation processes.

The Extractant: Diethyl Nonylphosphonate (DENP)
Chemical Properties and Structure
Diethyl nonylphosphonate (DENP) is a neutral organophosphorus compound. As a member of

the phosphonate class, its extraction capability is derived from the Lewis basicity of the
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phosphoryl oxygen (P=O). Unlike acidic organophosphorus extractants (e.g., D2EHPA, PC88A)

that operate on a cation exchange mechanism, neutral extractants like DENP function as

solvating agents.[3]

The general structure consists of a central phosphorus atom double-bonded to an oxygen

atom, single-bonded to two ethoxy groups (-OCH₂CH₃), and single-bonded to a nonyl group (-

C₉H₁₉). The long nonyl chain provides the necessary hydrophobicity to ensure its solubility in

organic diluents and immiscibility with the aqueous phase.

Mechanism of REE Extraction
Neutral organophosphorus extractants coordinate directly with the metal cation through the

lone pair electrons of the phosphoryl oxygen.[3] For REEs to be extracted from an aqueous

phase, they must be present as a neutral metal-salt complex. This is typically achieved by

using a high concentration of a salting-out agent, such as nitrate ions (from HNO₃ or NaNO₃),

in the aqueous feed.

The general extraction equilibrium can be represented as:

REE³⁺(aq) + 3NO₃⁻(aq) + nDENP(org) ⇌

Where (aq) denotes the aqueous phase and (org) denotes the organic phase. The integer n

represents the solvation number, which is the number of DENP molecules complexed with the

REE ion. The extraction efficiency follows the order of basicity of the P=O group: phosphine

oxides > phosphinates > phosphonates > phosphates.[3]
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Caption: Mechanism of REE extraction by DENP via solvation.

The Solvent Extraction Workflow
The overall process is a multi-stage operation designed to first isolate the target REE(s) from

the aqueous feed and then recover them in a purified, concentrated form.[1] The three

fundamental stages are Extraction, Scrubbing, and Stripping.
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Extraction: The aqueous feed solution containing the REEs is intimately mixed with the

organic phase (DENP in a diluent). The target REEs are selectively transferred from the

aqueous phase to the organic phase.[1]

Scrubbing: The loaded organic phase may contain co-extracted impurities. It is washed with

a fresh aqueous solution to remove these impurities, enhancing the purity of the target REE

in the organic phase.[1]

Stripping: The purified, loaded organic phase is contacted with a stripping agent (typically a

dilute acid solution). This reverses the extraction process, transferring the REEs back into a

new aqueous phase, which becomes the purified product solution. The now barren organic

phase can be recycled back to the extraction stage.[4][5]
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Caption: General workflow of a three-stage solvent extraction process.

Health and Safety Precautions
All procedures should be conducted in a well-ventilated fume hood. Personal Protective

Equipment (PPE), including safety glasses, lab coat, and chemically resistant gloves (nitrile or
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neoprene), is mandatory. Handle organic solvents (e.g., kerosene, n-dodecane) with care,

avoiding ignition sources. Prepare acidic solutions by adding acid to water slowly. Consult

Safety Data Sheets (SDS) for all chemicals before use.

Materials and Reagents
Extractant: Diethyl nonylphosphonate (DENP).

Diluent: Kerosene, n-dodecane, or other suitable aliphatic hydrocarbon.

Aqueous Feed: Stock solution of mixed REE nitrates (e.g., 1-10 g/L total REE) in a matrix of

3-5 M nitric acid (HNO₃). The high acid concentration acts as the salting-out agent.[6]

Stripping Agent: Dilute nitric acid (e.g., 0.01-0.1 M HNO₃) or deionized water. The optimal

concentration must be determined experimentally.[7]

pH Adjustment: Ammonium hydroxide (NH₄OH) and nitric acid (HNO₃).

Equipment: Separatory funnels, mechanical shaker or vortex mixer, centrifuge, pH meter,

analytical balance.

Analytical Instrument: Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Optical

Emission Spectrometry (ICP-OES) for determining REE concentrations.

Detailed Experimental Protocol
Protocol 5.1: Phase Preparation

Organic Phase: Prepare a 0.5 M solution of DENP in n-dodecane. For example, to make 100

mL, dissolve the required molar amount of DENP in n-dodecane and bring to the final

volume.

Aqueous Feed: Prepare a synthetic aqueous feed by dissolving appropriate amounts of REE

nitrate salts (e.g., Nd(NO₃)₃·6H₂O and Dy(NO₃)₃·5H₂O) in 4 M HNO₃ to achieve a final

concentration of ~1 g/L for each element.

Protocol 5.2: Liquid-Liquid Extraction
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Contact: In a 125 mL separatory funnel, combine 25 mL of the prepared organic phase with

25 mL of the aqueous feed solution. This establishes an Aqueous/Organic (A/O) ratio of 1:1.

Equilibration: Agitate the funnel vigorously for 30 minutes using a mechanical shaker to

ensure thorough mixing and allow the system to reach equilibrium.[3]

Phase Separation: Allow the phases to disengage for 15 minutes. If an emulsion forms,

centrifuge the mixture at 3000 rpm for 5 minutes to achieve a clean separation.

Sampling: Carefully drain the lower aqueous phase (the raffinate) into a labeled container.

Drain the upper organic phase (the loaded organic) into a separate labeled container.

Analysis: Take a precise aliquot from the raffinate (e.g., 1 mL diluted to 100 mL with 2%

HNO₃) and analyze for REE concentrations using ICP-MS/OES. The initial aqueous feed

should also be analyzed as a baseline.

Protocol 5.3: Stripping (Back-Extraction)
Contact: Combine 20 mL of the loaded organic phase from Protocol 5.2 with 20 mL of the

stripping agent (e.g., 0.05 M HNO₃) in a clean separatory funnel (A/O ratio 1:1).

Equilibration: Agitate the mixture for 30 minutes.

Phase Separation: Allow the phases to separate as described previously.

Sampling: Drain the lower aqueous phase (the strip solution) and the upper organic phase

(the barren organic).

Analysis: Analyze the REE concentration in the aqueous strip solution to determine stripping

efficiency.

Data Analysis and Interpretation
The performance of the extraction process is evaluated using three key metrics.

Distribution Ratio (D): The ratio of the concentration of a metal in the organic phase to its

concentration in the aqueous phase at equilibrium.
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Formula:D = [M]org / [M]aq

[M]org is calculated by mass balance: ([M]initial_aq - [M]final_aq) * (Vaq / Vorg)

Extraction Efficiency (%E): The percentage of a metal transferred from the aqueous phase to

the organic phase.

Formula:%E = (D / (D + (Vaq / Vorg))) * 100

Separation Factor (β): The ratio of the distribution ratios of two different metals, indicating the

selectivity of the extractant. A higher value signifies better separation.

Formula:β(A/B) = DA / DB

Table 1: Representative Extraction Data & Calculations
Parameter Neodymium (Nd) Dysprosium (Dy) Unit

Initial Aqueous Conc.

([M]initial_aq)
1000 1000 mg/L

Final Aqueous Conc.

([M]final_aq)
715 250 mg/L

A/O Ratio (Vaq/Vorg) 1 1 -

Organic Conc.

([M]org)
285 750 mg/L

Distribution Ratio (D) 0.40 3.00 -

Extraction Efficiency

(%E)
28.5% 75.0% -

Separation Factor (β

Dy/Nd)
\multicolumn{2}{c }{7.5} -

This table uses hypothetical data to illustrate calculations. Actual results will vary based on

experimental conditions.

Factors Influencing Extraction Efficiency
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Understanding the causality behind experimental choices is crucial for process optimization.

Aqueous Phase Acidity and Salting-Out Effect: For neutral extractants like DENP, extraction

is poor from dilute acid solutions. High concentrations of anions (e.g., NO₃⁻ from HNO₃) are

required to form the neutral metal-salt complex that can be solvated by the extractant.[6]

Increasing the nitrate concentration generally enhances the distribution ratio.

Extractant Concentration: Increasing the concentration of DENP in the organic phase will,

according to Le Châtelier's principle, shift the extraction equilibrium to the right, increasing

the distribution ratio. However, very high concentrations can lead to increased viscosity and

potential third-phase formation.[8]

Temperature: The effect of temperature on extraction is complex and can influence both

reaction kinetics and thermodynamic equilibrium.[4] It must be evaluated empirically for each

specific system.

Contact Time: Sufficient time must be allowed for the system to reach equilibrium. The

required time depends on the mixing efficiency and intrinsic kinetics of the system.

Aqueous-to-Organic (A/O) Ratio: This ratio significantly impacts the loading capacity of the

organic phase and the concentration factor. Lowering the A/O ratio (i.e., using more organic

phase) can increase extraction efficiency but results in a more dilute loaded organic.[9]

Troubleshooting
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Problem Possible Cause(s) Suggested Solution(s)

Stable Emulsion / Poor Phase

Separation

High extractant concentration;

presence of fine solids;

insufficient ionic strength.

Decrease extractant

concentration; filter aqueous

feed before contact; add a

phase modifier (e.g.,

isodecanol) to the organic

phase; increase equilibration

time without agitation.

Low Extraction Efficiency (%E)

Insufficient salting-out agent;

low extractant concentration;

incomplete equilibration.

Increase nitrate concentration

in the aqueous feed; increase

DENP concentration; increase

mixing time or intensity.

Poor Stripping Efficiency

Stripping agent is not acidic

enough; REE-extractant

complex is too stable.

Decrease the pH of the

stripping solution (use more

concentrated acid); increase

temperature to facilitate

decomplexation.[4]

Third Phase Formation

Overloading of the organic

phase with metal; poor

solubility of the complex in the

diluent.

Decrease the A/O ratio; use a

more aromatic or polar

diluent/modifier; reduce the

metal concentration in the

aqueous feed.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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